![molecular formula C10H8Cl2N2O B2696894 (3E)-3-{[(2,4-dichlorophenyl)methoxy]imino}propanenitrile CAS No. 338959-93-6](/img/structure/B2696894.png)
(3E)-3-{[(2,4-dichlorophenyl)methoxy]imino}propanenitrile
Description
Synthesis Analysis
The synthesis of this compound involves the condensation reaction of 2,4-dichloroaniline with salicylaldehyde in a 1:1 ratio . The reaction takes place in the presence of glacial acetic acid as a catalyst. The resulting Schiff base, 2-{(E)-[(2,4-dichlorophenyl)methoxy]imino}phenol (LB) , serves as the precursor for subsequent complexation reactions .
Molecular Structure Analysis
The molecular structure of (3E)-3-{[(2,4-dichlorophenyl)methoxy]imino}propanenitrile consists of a nitrile group (–CN) attached to a propanenitrile backbone. The 2,4-dichlorophenyl moiety is connected via an imino linkage to the methoxy group .
Chemical Reactions Analysis
These three-coordinate metal complexes exhibit a Schiff base-to-metal ion ratio of 2:1 . The physico-chemical and spectroscopic characterization of these complexes provides insights into their properties .
Physical And Chemical Properties Analysis
Scientific Research Applications
- TPENOMe exists in two polymorphs: TPENOMe-a (square block-like crystal) and TPENOMe-b (needle-like crystal). These polymorphs exhibit distinct photochromic behavior and fluorescence properties .
Photochromic Materials
Polymer Chemistry
properties
IUPAC Name |
(3E)-3-[(2,4-dichlorophenyl)methoxyimino]propanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl2N2O/c11-9-3-2-8(10(12)6-9)7-15-14-5-1-4-13/h2-3,5-6H,1,7H2/b14-5+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIPLJZFYZXUOMT-LHHJGKSTSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)CON=CCC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1Cl)Cl)CO/N=C/CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3E)-3-{[(2,4-dichlorophenyl)methoxy]imino}propanenitrile | |
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